Cas no 278789-72-3 (Ethyl (3s)-3-methylpiperidine-3-carboxylate)

Ethyl (3S)-3-methylpiperidine-3-carboxylate is a chiral piperidine derivative commonly employed as a key intermediate in pharmaceutical and fine chemical synthesis. Its stereospecific (3S) configuration makes it valuable for producing enantiomerically pure compounds, particularly in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating reactions such as hydrolysis, reduction, or amidation. The 3-methyl substitution on the piperidine ring introduces steric and electronic effects that can influence reactivity and selectivity in downstream transformations. This compound is often utilized in the synthesis of alkaloids, ligands, and drug candidates, offering a versatile scaffold for medicinal chemistry applications.
Ethyl (3s)-3-methylpiperidine-3-carboxylate structure
278789-72-3 structure
Product Name:Ethyl (3s)-3-methylpiperidine-3-carboxylate
CAS No:278789-72-3
MF:C9H17NO2
MW:171.23678278923
MDL:MFCD18434490
CID:1433126
PubChem ID:23389262
Update Time:2025-06-07

Ethyl (3s)-3-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (3s)-3-methylpiperidine-3-carboxylate
    • (S)-ethyl 3-methylpiperidine-3-carboxylate
    • Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4,5,6,7-tetrahydro-
    • (S)-3-Methyl-piperidine-3-carboxylic acid ethyl ester
    • (S)-Ethyl3-methylpiperidine-3-carboxylate
    • Ethyl(3S)-3-methylpiperidine-3-carboxylate
    • 278789-72-3
    • SCHEMBL567320
    • 3-Piperidinecarboxylic acid, 3-methyl-, ethyl ester, (3S)-
    • AMY37354
    • D77241
    • DB-362455
    • (S)-ethyl-3-methylpiperidine-3-carboxylate
    • ethyl (S)-3-methylpiperidine-3-carboxylate
    • AKOS006372459
    • LNANFKKPVLUIBX-VIFPVBQESA-N
    • SB22007
    • CS-B1011
    • (S)-3-Methylpiperidine-3-carboxylic acid ethyl ester
    • Ethyl (S)-3-methyl-3-piperidinecarboxylate
    • MDL: MFCD18434490
    • Inchi: 1S/C9H17NO2/c1-3-12-8(11)9(2)5-4-6-10-7-9/h10H,3-7H2,1-2H3/t9-/m0/s1
    • InChI Key: LNANFKKPVLUIBX-VIFPVBQESA-N
    • SMILES: O(CC)C([C@]1(C)CNCCC1)=O

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 38.3Ų

Ethyl (3s)-3-methylpiperidine-3-carboxylate Pricemore >>

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